
Navigating the Nuances of C16-Ceramide-d9: A
Technical Primer

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C16-Ceramide-d9

Cat. No.: B15552550 Get Quote

For researchers, scientists, and professionals in drug development, precision in molecular

identity is paramount. The term "C16-Ceramide-d9" can refer to several deuterated forms of

C16-Ceramide, each with a distinct molecular weight and formula. This guide clarifies the

properties of two common variants and provides a foundation for further investigation into their

roles in complex biological systems.

Molecular Specifications of C16-Ceramide Variants
The incorporation of nine deuterium atoms into the C16-Ceramide structure results in specific

isotopic labeling that is invaluable for mass spectrometry-based lipidomics and metabolic flux

analysis. The precise molecular weight and formula are critical for accurate quantification and

identification. Below is a comparative summary of the key molecular data for two common

deuterated C16-Ceramides, alongside their non-deuterated counterpart.

Compound Name Molecular Formula Formula Weight ( g/mol )

C16 dihydro Ceramide-d9

(d18:0/16:0-d9)
C₃₄H₆₀D₉NO₃[1][2] 549.0[1]

C16 Globotriaosylceramide-d9

(d18:1/16:0-d9)
C₅₂H₈₈D₉NO₁₈[3] 1033.4[3][4]

C16 Ceramide (non-

deuterated)
C₃₄H₆₇NO₃[5][6] 537.9[5][6]
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Understanding the Context: The Importance of
Specificity
The distinct molecular structures of C16 dihydro Ceramide-d9 and C16 Globotriaosylceramide-

d9 imply different biological precursors, metabolic pathways, and cellular functions.

C16 dihydro Ceramide is a precursor in the de novo synthesis of C16 ceramide and is

considered biologically inactive on its own.[1] However, it can inhibit the channel-forming

activity of C16 ceramide in mitochondrial membranes.[1]

C16 Globotriaosylceramide is a glycosphingolipid, playing roles in cellular recognition and

signaling. It is notably a receptor for Shiga toxin and is implicated in Fabry disease.

Given these differences, detailed information regarding signaling pathways and experimental

protocols is highly dependent on the specific C16-Ceramide-d9 variant of interest. Further

clarification on the precise molecule is necessary to provide relevant and accurate

experimental methodologies and pathway diagrams.

Upon specification of the C16-Ceramide-d9 variant, a comprehensive guide can be developed,

including:

Detailed Signaling Pathways: Visual representations of the metabolic and signaling cascades

involving the specified ceramide.

Experimental Protocols: Step-by-step methodologies for the use of the deuterated standard

in techniques such as LC-MS/MS for lipid quantification.

Logical Workflows: Diagrams illustrating the experimental design for studies investigating the

role of the specific ceramide in biological processes.

Future Directions: A Call for Clarity
To proceed with a more in-depth technical guide that includes signaling pathways and

experimental protocols, researchers are encouraged to identify the specific C16-Ceramide-d9
variant relevant to their work. This will enable the provision of targeted and actionable

information to advance their research and development efforts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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